Cas no 98475-04-8 (Ethanone, 1-(4-methylphenyl)-2-[[(4-methylphenyl)sulfonyl]oxy]-)

• Product Name: Ethanone, 1-(4-methylphenyl)-2-[[(4-methylphenyl)sulfonyl]oxy]-
• CAS No: 98475-04-8
• MF: C₁₆H₁₆O₄S
• MW: 304.360843658447
• CID: 750597
• PubChem ID: 10957679
• Update Time: 2025-04-19

Ethanone, 1-(4-methylphenyl)-2-[[(4-methylphenyl)sulfonyl]oxy]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(4-methylphenyl)-2-[[(4-methylphenyl)sulfonyl]oxy]-
• [2-(4-methylphenyl)-2-oxoethyl] 4-methylbenzenesulfonate
• DTXSID10449825
• AP-145/43484673
• SCHEMBL2545038
• 2-(4-methylphenyl)-2-oxoethyl 4-methylbenzenesulfonate
• 98475-04-8

• Inchi： 1S/C16H16O4S/c1-12-3-7-14(8-4-12)16(17)11-20-21(18,19)15-9-5-13(2)6-10-15/h3-10H,11H2,1-2H3
• InChI Key： BUIZSQRWHFKMKK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC(C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 304.07693016g/mol
• Monoisotopic Mass: 304.07693016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 68.8Ų